Cas no 54367-64-5 (5-chloro-1-phenyl-1H-pyrazole-4-carboxylic acid)

5-chloro-1-phenyl-1H-pyrazole-4-carboxylic acid structure
54367-64-5 structure
Product Name:5-chloro-1-phenyl-1H-pyrazole-4-carboxylic acid
CAS No:54367-64-5
MF:C10H7ClN2O2
MW:222.627781152725
CID:940886
PubChem ID:7147125
Update Time:2025-04-19

5-chloro-1-phenyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • IFLAB-BB F2124-0060
    • 5-Chloro-1-phenyl-1H-pyrazole-4-carboxylic acid
    • 5-Chlor-1-phenyl-4-pyrazol-carbonsaeure
    • 5-chloro-1-phenyl-1H-pyrazol-4-carboxylic acid
    • 5-chloro-1-phenyl-1H-pyrazole-4-carboxylic acid ester
    • AC1OGDH6
    • F2124-0060
    • STL227869
    • SureCN3076270
    • 54367-64-5
    • EN300-146397
    • G23887
    • 5-chloro-1-phenyl-1H-pyrazole-4-carboxylicacid
    • 5-chloro-1-phenylpyrazole-4-carboxylic acid
    • SCHEMBL3076270
    • CS-0234727
    • AKOS000320067
    • DTXSID30428056
    • SOKCDRLJSDODJA-UHFFFAOYSA-N
    • 5-chloro-1-phenyl-1H-pyrazole-4-carboxylic acid
    • Inchi: 1S/C10H7ClN2O2/c11-9-8(10(14)15)6-12-13(9)7-4-2-1-3-5-7/h1-6H,(H,14,15)
    • InChI Key: SOKCDRLJSDODJA-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=O)O)C=NN1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 222.0196052g/mol
  • Monoisotopic Mass: 222.0196052g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 399.3±22.0 °C at 760 mmHg
  • Flash Point: 195.3±22.3 °C
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

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